788153-27-5((r)-?-(3-Bromophenyl)alanine)

(r)-?-(3-Bromophenyl)alanine Properties

Names and Identifiers

- (R)-3-Amino-3-(3-bromophenyl)propanoic acid
- (R)-3-AMINO-3-(3-BROMO-PHENYL)-PROPIONIC ACID
- (R)-3-Amino-3-(3-bromophenyl)-propionic acid
- (R)-3-AMINO-3-(3-BROMOPHENYL)PROPIONIC ACID,
- Benzenepropanoic acid, b-amino-3-bromo-, (bR)-
- (R)-?-(3-Bromophenyl)alanine
- (R)-3-(3-Bromophenyl)-Beta-Alanine
- 3-Amino-2-(3-bromo-phenyl)-propionic acid
- AC-22013
- R-3-Amino-3-(3-bromo-phenyl)-propionic acid
- EN300-385738
- h-d-beta-phe(3-br)-oh
- SCHEMBL5721007
- h-phg(3-br)-(c*ch2)oh
- CS-0171078
- MFCD04113653
- AM9449
- (3R)-3-amino-3-(3-bromophenyl)propanoic acid
- A848494
- (R)-3-Amino-3-(3-bromophenyl)propanoicacid
- AS-36837
- AKOS010393653
- (r)-3-amino-3-(3-bromophenyl)propionic acid
- (r)-beta-(3-bromophenyl)alanine
- 788153-27-5
- (r)-3-amino-3-(3-bromo-phenyl)-propanoic acid
- DTXSID30353314
- (R)- -(3-Bromophenyl)alanine
- (βR)-β-Amino-3-bromobenzenepropanoic acid (ACI)
- DS-019024
- (r)-?-(3-Bromophenyl)alanine
- MDL： MFCD04113653
- Inchi： 1S/C9H10BrNO2/c10-7-3-1-2-6(4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1
- InChIKey： RLYAXKJHJUXZOT-MRVPVSSYSA-N
- SMILES： [C@@H](C1C=CC=C(Br)C=1)(N)CC(=O)O

Computed Properties

精确分子量: 242.98949g/mol
同位素质量: 242.98949g/mol
Isotope Atom Count: 0
氢键供体数量: 2
氢键受体数量: 3
重原子数量: 13
可旋转化学键数量: 3
复杂度: 187
共价键单元数量: 1
确定原子立构中心数量: 1
不确定原子立构中心数量: 0
确定化学键立构中心数量: 0
不确定化学键立构中心数量: 0
XLogP3: -1.3
拓扑分子极性表面积: 63.3Å²

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.585
Boiling Point: 367.3 °C at 760 mmHg
闪点: 176 °C
PSA: 63.32000
LogP: 2.62390

(r)-?-(3-Bromophenyl)alanine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
储存条件：Room temperature

(r)-?-(3-Bromophenyl)alanine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	B801023-500mg	(r)-?-(3-Bromophenyl)alanine	788153-27-5		500mg	$ 210.00	2022-06-06
TRC	B801023-100mg	(r)-?-(3-Bromophenyl)alanine	788153-27-5		100mg	$ 65.00	2022-06-06
Alichem	A019110225-5g	(R)-3-Amino-3-(3-bromophenyl)propanoic acid	788153-27-5	97%	5g	$450.50	2023-09-01
AstaTech	55908-1/G	(R)-3-(3-BROMOPHENYL)-BETA-ALANINE	788153-27-5	97%	1g	$82	2023-09-17
Fluorochem	034362-1g	R)-?-(3-Bromophenyl)alanine	788153-27-5	97%	1g	￡123.00	2022-03-01
Apollo Scientific	OR913675-500mg	(R)-3-Amino-3-(3-bromophenyl)propionic acid	788153-27-5	97%	500mg	£180.00	2024-07-20
eNovation Chemicals LLC	Y1107047-5g	(R)-3-amino-2-(3-bromophenyl)propanoic acid	788153-27-5	95%	5g	$550	2024-07-23
Advanced ChemBlocks	O28823-250MG	(R)-3-Amino-3-(3-bromophenyl)propionic acid	788153-27-5	95%	250MG	$100	2023-09-15
Aaron	AR00IDO6-250mg	Benzenepropanoic acid, b-amino-3-bromo-, (bR)-	788153-27-5	98%	250mg	$15.00	2025-02-28
abcr	AB165897-250mg	(R)-3-Amino-3-(3-bromo-phenyl)-propionic acid; .	788153-27-5		250mg	€123.60	2025-03-19

(r)-?-(3-Bromophenyl)alanine Synthesis

Synthetic Circuit 1

14473-91-7

788153-27-5

82311-69-1

Reaction Conditions

1.1 Reagents: Ammonia Catalysts: Aminomutase, phenylalanine 2,3- Solvents: Water ; 24 h, pH 10, 30 °C
1.2 5 min, 99 °C

Reference

Phenylalanine Aminomutase-Catalyzed Addition of Ammonia to Substituted Cinnamic Acids: A Route to Enantiopure α- and β-Amino Acids

Szymanski, Wiktor; et al, Journal of Organic Chemistry, 2009, 74(23), 9152-9157

Synthetic Circuit 2

141-82-2

3132-99-8

788153-27-5

82311-69-1

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Pyridine ; 80 - 180 min, reflux
2.1 Reagents: Ammonia Catalysts: Aminomutase, phenylalanine 2,3- Solvents: Water ; 24 h, pH 10, 30 °C
2.2 5 min, 99 °C

Reference

Phenylalanine Aminomutase-Catalyzed Addition of Ammonia to Substituted Cinnamic Acids: A Route to Enantiopure α- and β-Amino Acids

Szymanski, Wiktor; et al, Journal of Organic Chemistry, 2009, 74(23), 9152-9157

(r)-?-(3-Bromophenyl)alanine Raw materials

(r)-?-(3-Bromophenyl)alanine Preparation Products

(r)-?-(3-Bromophenyl)alanine Literature

1. Bucky-ligands: fullerene-substituted oligopyridines for metallosupramolecular chemistry

Chem. Commun., 1996, 2009-2010
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
3. Atomic layer deposition of metal oxides for efficient perovskite single-junction and perovskite/silicon tandem solar cells†

Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
4. Changes in wastewater treatment performance and activated sludge properties of a membrane bioreactor at low temperature operation†

Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
5. Carbon dot based nanopowders and their application for fingerprint recovery†

D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
6. Calix[4]arene based dendrimers†

Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
7. Bright, wind-driven white mechanoluminescence from zinc sulphide microparticles embedded in a polydimethylsiloxane elastomer†

Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
8. Cadmium metavanadate mixed oxide nanorods for the chemiresistive detection of methane molecules†

Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
9. Bi metal-modified Bi4O5I2 hierarchical microspheres with oxygen vacancies for improved photocatalytic performance and mechanism insights†

Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
10. Characterising soft matter using machine learning

Soft Matter, 2021,17, 3991-4005

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides